Cas no 95415-84-2 (Gramine-α,α-d2)

• Product Name: Gramine-α,α-d2
• CAS No: 95415-84-2
• MF: C₁₁H₁₄N₂
• MW: 176.25458574295
• CID: 799453
• PubChem ID: 102602161
• Update Time: 2025-06-14

Gramine-α,α-d2 Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-methan-a,a-d2-amine, N,N-dimethyl- (9CI)
• GRAMINE-ALPHA,ALPHA-D2
• 1,1-dideuterio-1-(1H-indol-3-yl)-N,N-dimethylmethanamine
• 95415-84-2
• D97887
• Gramine-α,α-d2

• Inchi： 1S/C11H14N2/c1-13(2)8-9-7-12-11-6-4-3-5-10(9)11/h3-7,12H,8H2,1-2H3/i8D2
• InChI Key： OCDGBSUVYYVKQZ-MGVXTIMCSA-N
• SMILES： N(C)(C)C([2H])([2H])C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 176.128251947g/mol
• Monoisotopic Mass: 176.128251947g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 19Ų

Additional information on Gramine-α,α-d2

Recent Advances in Gramine-α,α-d2 (CAS: 95415-84-2) Research: A Comprehensive Brief

Gramine-α,α-d2, a deuterated derivative of the naturally occurring alkaloid gramine (CAS: 87-52-5), has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique isotopic labeling and potential applications in drug metabolism studies. The compound, with the specific CAS number 95415-84-2, serves as a valuable tool for tracing metabolic pathways and understanding the pharmacokinetics of gramine-related compounds. This research brief synthesizes the latest findings on Gramine-α,α-d2, highlighting its synthesis, analytical applications, and emerging therapeutic potentials.

Recent studies have focused on optimizing the synthesis of Gramine-α,α-d2 to achieve higher isotopic purity and yield. A 2023 publication in the Journal of Labelled Compounds and Radiopharmaceuticals detailed a novel two-step deuteration process using D2O and a palladium catalyst, achieving >98% isotopic incorporation at the α-positions. This advancement addresses previous challenges in regioselective deuteration and provides researchers with a more reliable source of the compound for metabolic studies.

In analytical applications, Gramine-α,α-d2 has proven particularly valuable as an internal standard for mass spectrometry-based quantification of gramine and its metabolites. A recent study in Analytical and Bioanalytical Chemistry demonstrated its use in a sensitive LC-MS/MS method for detecting gramine in biological matrices, showing improved accuracy (recovery rates of 95-102%) compared to non-deuterated standards. The kinetic isotope effect of the deuterium atoms also allows for more precise tracking of metabolic transformations in in vitro systems.

Emerging pharmacological research suggests that Gramine-α,α-d2 may have applications beyond its role as a tracer. Preliminary in vitro studies indicate that deuteration alters the compound's interaction with certain serotonin receptors, potentially modifying its biological activity profile. While gramine itself has known effects on the central nervous system, the deuterated form appears to exhibit different binding kinetics, opening new avenues for structure-activity relationship studies in neuropharmacology.

The stability of Gramine-α,α-d2 under various storage conditions has been another area of investigation. Accelerated stability studies published in the Journal of Pharmaceutical Sciences (2024) showed that the deuterated compound maintains >90% purity for at least 24 months when stored at -20°C in amber vials, making it suitable for long-term research projects. This stability profile compares favorably to many other deuterated standards used in pharmaceutical research.

Looking forward, several research groups are exploring the use of Gramine-α,α-d2 in advanced drug discovery platforms. Its application in hydrogen-deuterium exchange mass spectrometry (HDX-MS) for protein-ligand interaction studies shows particular promise. Additionally, the compound's potential as a building block for more complex deuterated pharmaceuticals is under investigation, leveraging its well-characterized synthesis and stability properties.

In conclusion, Gramine-α,α-d2 (95415-84-2) represents a versatile tool in modern chemical biology research, with applications ranging from analytical chemistry to drug discovery. Recent advances in its synthesis and characterization have expanded its utility, while emerging findings suggest potential therapeutic applications warrant further investigation. As deuterated compounds continue to gain importance in pharmaceutical development, Gramine-α,α-d2 serves as an excellent model system for studying the effects of selective deuteration on alkaloid pharmacology.